Cas no 13048-95-8 (N4-Methyl-2'-O-methyl-cytidine)

• Product Name: N4-Methyl-2'-O-methyl-cytidine
• CAS No: 13048-95-8
• MF: C₁₁H₁₇N₃O₅
• MW: 271.269782781601
• CID: 212604
• PubChem ID: 3080688
• Update Time: 2025-05-28

N4-Methyl-2'-O-methyl-cytidine Chemical and Physical Properties

Names and Identifiers

• Cytidine,N-methyl-2'-O-methyl-
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-4-(methylamino)pyrimidin-2-one
• N(4), O(2')-Dimethylcytidine
• N-methyl-2'-O-methylcytidine
• N,2'-O-Dimethylcytidine
• N4-Methyl-2'-O-Methyl-cytidine
• N(4), O(2/')-Dimethylcytidine
• N4-Methyl-2'-O-methylcytidine
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-4-(methylamino)-1,2-dihydropyrimidin-2-one
• SCHEMBL14917408
• n4-methyl-2' -O-methyl cytidine
• BS-52281
• A900364
• 1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one
• Cytidine, N-methyl-2'-O-methyl-
• E77901
• DTXSID00156571
• 13048-95-8
• DA-65770
• DTXCID9079062
• N4-Methyl-2'-O-methyl-cytidine

• Inchi： 1S/C11H17N3O5/c1-12-7-3-4-14(11(17)13-7)10-9(18-2)8(16)6(5-15)19-10/h3-4,6,8-10,15-16H,5H2,1-2H3,(H,12,13,17)/t6-,8-,9-,10-/m1/s1
• InChI Key： BNXGRQLXOMSOMV-PEBGCTIMSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C=C1)NC)=O)OC)O

Computed Properties

• Exact Mass: 271.11691
• Monoisotopic Mass: 271.116821
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 104

Experimental Properties

• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 475.4°Cat760mmHg
• Flash Point: 241.3°C
• Refractive Index: 1.636
• Solubility: Slightly soluble (18 g/l) (25 º C),
• PSA: 103.62